Cas no 1882221-57-9 (N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine)

• Product Name: N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine
• CAS No: 1882221-57-9
• MF: C₁₀H₂₂F₂N₂
• MW: 208.291889667511
• CID: 5295870
• Update Time: 2025-06-10

N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(ethyl)(2-methylbutyl)amine
• N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine

• Inchi： 1S/C10H22F2N2/c1-4-9(3)6-14(5-2)8-10(11,12)7-13/h9H,4-8,13H2,1-3H3
• InChI Key： QYSGRONBOCHRAG-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(CC)CC(C)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 151
• XLogP3: 2
• Topological Polar Surface Area: 29.3

Additional information on N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine

N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine: An Emerging Compound in Medicinal Chemistry

N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine (CAS No. 1882221-57-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl and alkyl substituents, exhibits promising biological activities that make it a valuable candidate for further research and development.

The chemical structure of N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine consists of a propane-1,3-diamine backbone with an ethyl group and a 2-methylbutyl group attached to the nitrogen atoms. The presence of difluoromethyl groups imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. These properties have been shown to enhance the compound's pharmacological profile, making it an attractive candidate for various therapeutic applications.

Recent studies have focused on the biological activities of N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective properties. Preclinical studies have shown that N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine can protect neurons from oxidative stress and apoptosis. This neuroprotective effect is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying this effect is thought to involve the modulation of intracellular signaling pathways that regulate cell survival and death.

In addition to its anti-inflammatory and neuroprotective activities, N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine has also been investigated for its potential as an analgesic agent. Animal models have shown that this compound can effectively reduce pain responses without causing significant side effects. This makes it a promising candidate for the development of new pain management therapies.

The pharmacokinetic properties of N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine have also been studied in detail. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine could be developed into a once-a-day oral medication for chronic conditions.

To further explore the therapeutic potential of N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions such as chronic pain and inflammatory diseases. Preliminary results from these trials are expected to provide valuable insights into the clinical utility of this novel compound.

In conclusion, N'-ethyl-2,2-difluoro-N'-(2-methylbutyl)propane-1,3-diamine (CAS No. 1882221-57-9) represents an exciting advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its potential applications in medicine.